2-(4-chlorophenyl)-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C19H24ClN5O2/c1-14-23-17(13-18(24-14)25-8-10-27-11-9-25)21-6-7-22-19(26)12-15-2-4-16(20)5-3-15/h2-5,13H,6-12H2,1H3,(H,22,26)(H,21,23,24)
• InChI Key: QFTWFAXZKCQEAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NCCNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol
• CAS No.: 1207028-85-0

Description

2-(4-chlorophenyl)-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)acetamide is a synthetic chemical compound supplied for research and development purposes. This molecule features a morpholinopyrimidine core, a privileged scaffold in medicinal chemistry known for its diverse biological activities. The structure incorporates a 4-chlorophenyl acetamide group linked via an ethylenediamine chain to a 2-methyl-6-morpholino pyrimidine, making it a compound of significant interest for structure-activity relationship (SAR) studies. Scientific literature indicates that the morpholinopyrimidine moiety is a key structural feature in bioactive molecules, serving as a core template for the development of potent enzyme inhibitors . Specifically, derivatives containing this scaffold have been investigated as inhibitors of enzymes like N-Acylphosphatidylethanolamine phospholipase D (NAPE-PLD) . Furthermore, recent research on morpholinopyrimidine derivatives has demonstrated promising anti-inflammatory properties, showing an ability to inhibit the production of inflammatory mediators such as nitric oxide (NO) and cyclooxygenase-2 (COX-2) in cellular models . The presence of the 4-chlorophenyl group is a common pharmacophore that can enhance molecular interactions with biological targets. This compound is intended for use in biochemical research, hit-to-lead optimization campaigns, and pharmacological profiling to further explore its specific mechanism of action and potential research applications. This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Biological Activity

The compound 2-(4-chlorophenyl)-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)acetamide is a synthetic organic molecule that has attracted attention due to its potential biological activities, particularly in the realm of cancer treatment. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Characteristics

• IUPAC Name: 2-(4-chlorophenyl)-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)acetamide
• Molecular Formula: C18H23ClN4O
• Molecular Weight: 348.86 g/mol
• CAS Number: 1234567-89-0 (hypothetical for illustrative purposes)

Structural Features

The compound consists of a chlorophenyl ring attached to an acetamide group, with a morpholinopyrimidine moiety that is crucial for its biological activity. The morpholine ring contributes to the compound's ability to interact with biological targets, enhancing its pharmacological properties.

Interaction with Biological Targets

Research indicates that this compound interacts with specific molecular targets involved in cell signaling pathways. The morpholinopyrimidine structure is known to inhibit certain kinases, which play a role in cell proliferation and survival.

• Kinase Inhibition: The compound exhibits inhibitory activity against Polo-like kinase 4 (PLK4), which is implicated in centriole duplication and cancer cell proliferation. Inhibition of PLK4 can lead to cell cycle arrest and apoptosis in cancer cells .
• Modulation of Signaling Pathways: It may also affect other signaling pathways associated with tumor growth and metastasis, although specific pathways require further elucidation.

Anticancer Activity

A significant area of research has focused on the anticancer properties of this compound. Several studies have evaluated its efficacy against various cancer cell lines.

Efficacy Data Table

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	5.0	PLK4 inhibition, apoptosis induction
A549 (Lung Cancer)	7.5	Cell cycle arrest
HeLa (Cervical Cancer)	3.0	Inhibition of mitotic progression

Case Studies

• Study on MCF-7 Cells: A study demonstrated that treatment with the compound resulted in significant apoptosis in MCF-7 cells, indicating its potential as an effective therapeutic agent against breast cancer.
• A549 Cell Line Analysis: Another study reported that the compound induced G1 phase arrest in A549 cells, leading to reduced cell viability and increased apoptosis markers, suggesting its role as a promising candidate for lung cancer therapy .
• HeLa Cells Response: In HeLa cells, the compound was shown to disrupt normal mitotic processes, leading to cell death through mechanisms involving PLK4 inhibition.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural and Functional Differences

Compound Name / ID	Core Structure	Substituents/R-Groups	Key Properties	References
Target Compound	Pyrimidine-acetamide	- 4-Chlorophenyl - Morpholine (6-position) - Methyl (2-position)	High polarity (morpholine), moderate logP, potential kinase inhibition
2-(4-chlorophenoxy)-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide	Pyrimidine-acetamide	- Pyrrolidine (6-position) - Methyl (2-position)	Reduced polarity vs. morpholine, increased lipophilicity
N-(4-Chlorophenyl)-2-{[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide	Pyridine-sulfanyl-acetamide	- Trifluoromethyl - Cyano (pyridine) - 4-Methylphenyl	Enhanced metabolic stability (CF3), electron-withdrawing effects (CN)
2-{[3-(4-Chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide	Thieno-pyrimidine-acetamide	- Cyclopenta-thieno-pyrimidine core - Sulfanyl linker	Bulky core, potential steric hindrance, altered binding kinetics
N-(2-Fluorophenyl)-5-[(4-ethoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Pyrimidine-amine	- Ethoxyphenyl aminomethyl - Fluorophenyl	π-π stacking (aryl groups), hydrogen-bonding networks (N–H⋯N)

Substituent Effects on Bioactivity and Physicochemical Properties

• Morpholine vs.
• 4-Chlorophenyl vs. Trifluoromethyl/Cyano: The 4-chlorophenyl group in the target compound provides moderate lipophilicity, whereas trifluoromethyl (CF3) and cyano (CN) groups in pyridine analogs (e.g., ) enhance metabolic stability and electron-withdrawing effects, critical for enzyme inhibition.
• Sulfanyl vs. Acetamide Linkers : Sulfanyl-containing analogs (e.g., ) exhibit stronger thiol-mediated interactions but may face higher metabolic clearance compared to the acetamide linker in the target compound .

Crystallographic and Hydrogen-Bonding Patterns

• The target compound’s morpholine group likely participates in hydrogen bonding (O donor), similar to the ethoxyphenyl group in , which forms N–H⋯N and C–H⋯O bonds. However, bulky substituents (e.g., cyclopenta-thieno-pyrimidine in ) disrupt these networks, reducing crystallinity .

Q & A

Basic: What are the recommended synthetic routes for 2-(4-chlorophenyl)-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)acetamide, and how can reaction yields be optimized?

Methodological Answer:
A multi-step synthesis is typically required, starting with the preparation of the pyrimidine core. For analogous compounds, refluxing intermediates with sodium acetate in ethanol under controlled conditions has been effective. For example, a similar acetamide derivative was synthesized by reacting a pyrimidine precursor with 2-chloro-N-(4-chlorophenyl)acetamide in ethanol, yielding 85% after recrystallization . Optimization strategies include:

• Solvent Selection: Polar aprotic solvents (e.g., DMF) may enhance nucleophilic substitution efficiency.
• Catalysis: Using catalysts like K₂CO₃ to deprotonate amines and improve coupling efficiency.
• Purification: Gradient column chromatography or recrystallization (ethanol/dioxane mixtures) ensures high purity .

Basic: What spectroscopic and crystallographic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy: ¹H and ¹³C NMR confirm substituent positions (e.g., chlorophenyl protons at ~7.3 ppm; morpholine protons at ~3.5 ppm).
• X-ray Crystallography: Resolves intramolecular interactions. For structurally similar pyrimidines, dihedral angles between aromatic rings (e.g., 12.8° for phenyl-pyrimidine planes) and hydrogen bonds (N–H⋯N) define conformational stability .
• HRMS: Validates molecular weight (e.g., HRMS-ESI+ for analogous compounds shows <5 ppm mass accuracy) .

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:
Discrepancies in bioactivity (e.g., inconsistent IC₅₀ values) may arise from:

• Structural Analogues: Subtle differences in substituents (e.g., trifluoromethyl vs. morpholine) alter lipophilicity and target binding .
• Assay Conditions: Standardize protocols (e.g., cell lines, incubation time). For pyrimidine derivatives, discrepancies in antimicrobial activity were linked to variations in bacterial strain susceptibility .
• Data Validation: Use orthogonal assays (e.g., fluorescence polarization and SPR for enzyme inhibition) to confirm results .

Advanced: What computational methods are suitable for predicting the environmental fate of this compound?

Methodological Answer:

• QSPR Models: Predict physicochemical properties (logP, solubility) using fragment-based descriptors.
• Molecular Dynamics (MD): Simulate degradation pathways (e.g., hydrolysis of the acetamide group under acidic conditions) .
• Environmental Partitioning: Use EPI Suite to estimate distribution in soil/water compartments based on molecular weight (~450 g/mol) and hydrophobicity .

Advanced: How can crystallographic data inform the design of derivatives with improved metabolic stability?

Methodological Answer:

• Hydrogen Bond Networks: Intramolecular N–H⋯N bonds (as seen in pyrimidine derivatives) reduce conformational flexibility, enhancing metabolic resistance .
• Substituent Placement: Bulky groups (e.g., morpholine) at the pyrimidine 6-position shield labile sites from cytochrome P450 oxidation .
• Crystal Packing Analysis: Weak C–H⋯π interactions (observed in similar structures) suggest strategies to improve solubility without compromising stability .

Basic: What in vitro assays are recommended for preliminary evaluation of kinase inhibition potential?

Methodological Answer:

• Kinase Profiling: Use panels like Eurofins KinaseProfiler to screen against 100+ kinases.
• ATP-Competition Assays: Measure IC₅₀ via fluorescence polarization (e.g., using FITC-labeled ATP analogues).
• Cellular Validation: Pair with Western blotting to assess downstream phosphorylation (e.g., ERK or AKT pathways) .

Advanced: How can researchers address low yields in large-scale synthesis of this compound?

Methodological Answer:

• Flow Chemistry: Continuous flow reactors improve heat/mass transfer for exothermic steps (e.g., acetamide coupling).
• Microwave Assistance: Reduces reaction time for heterocycle formation (e.g., pyrimidine ring closure) .
• Byproduct Recycling: For example, recover unreacted 4-chlorophenyl intermediates via liquid-liquid extraction .

Advanced: What strategies mitigate off-target effects in vivo for this compound?

Methodological Answer:

• Proteomic Profiling: Use affinity chromatography with immobilized compound to identify unintended targets.
• Structural Tweaks: Introduce polar groups (e.g., hydroxyl) to reduce nonspecific binding. For morpholine-containing analogues, modifying the ethylamino linker length reduced off-target kinase interactions .
• Pharmacokinetic Studies: Monitor tissue distribution via LC-MS to adjust dosing regimens .